Cas no 65411-01-0 (1-[(2Z)-3,7-dimethylocta-2,6-dien-1-yl]-3,6,8-trihydroxy-2-methoxy-9H-xanthen-9-one)

• Product name: 1-[(2Z)-3,7-dimethylocta-2,6-dien-1-yl]-3,6,8-trihydroxy-2-methoxy-9H-xanthen-9-one
• CAS No: 65411-01-0
• MF: C₂₄H₂₆O₆
• MW: 410.459647655487
• CID: 1687180
• PubChem ID: 6450342

1-[(2Z)-3,7-dimethylocta-2,6-dien-1-yl]-3,6,8-trihydroxy-2-methoxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2Z)-3,7-dimethylocta-2,6-dien-1-yl]-3,6,8-trihydroxy-2-methoxy-9H-xanthen-9-one
• 1,3,6-trihydroxy-8-geranyl-7-methoxyxanthone
• 1-[(2E)-3,7-dimethylocta-2,6-dienyl]-3,6,8-trihydroxy-2-methoxyxanthen-9-one
• AKOS040747461
• Q27134863
• Rubraxanthone
• CHEMBL458846
• CHEBI:66318
• DTXSID801317779
• 1-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-3,6,8-trihydroxy-2-methoxy-9H-xanthen-9-one
• 1-[(2Z)-3,7-dimethylocta-2,6-dienyl]-3,6,8-trihydroxy-2-methoxy-xanthen-9-one
• Rubra-xanthone
• (Z)-1-(3,7-dimethylocta-2,6-dien-1-yl)-3,6,8-trihydroxy-2-methoxy-9H-xanthen-9-one
• 1-[(2Z)-3,7-dimethylocta-2,6-dienyl]-3,6,8-trihydroxy-2-methoxyxanthen-9-one
• 65411-01-0

• Inchi： InChI=1S/C24H26O6/c1-13(2)6-5-7-14(3)8-9-16-21-20(12-18(27)24(16)29-4)30-19-11-15(25)10-17(26)22(19)23(21)28/h6,8,10-12,25-27H,5,7,9H2,1-4H3/b14-8-
• InChI Key： JLTSTSRANGPLOQ-ZSOIEALJSA-N
• SMILES： CC(=CCCC(=CCC1=C(C(=CC2=C1C(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C)C

Computed Properties

• Exact Mass: 410.17298
• Monoisotopic Mass: 410.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 8-prenylated xanthones